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Compound of Interest

Compound Name: angiotensin III

Cat. No.: B078482 Get Quote

For researchers and drug development professionals investigating the renin-angiotensin

system (RAS), accurate quantification of Angiotensin III (Ang III) is crucial. As a key bioactive

peptide in the RAS, Ang III plays a significant role in regulating blood pressure and aldosterone

secretion. Enzyme-Linked Immunosorbent Assays (ELISAs) are a common method for

measuring Ang III concentrations in various biological samples. This guide provides a head-to-

head comparison of several commercially available Angiotensin III ELISA kits, focusing on

their performance characteristics to aid in selecting the most suitable kit for your research

needs.

Performance Characteristics of Angiotensin III
ELISA Kits
The selection of an appropriate ELISA kit depends on several factors, including the sample

type, the expected concentration of Ang III, and the required sensitivity and specificity. Below is

a summary of the key performance characteristics of Angiotensin III ELISA kits from

prominent manufacturers. Please note that the data presented here is based on information

provided by the manufacturers and has not been independently verified.
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Manufactur
er

Kit
Name/Catal
og No.

Assay
Principle

Detection
Range
(pg/mL)

Sensitivity
(pg/mL)

Sample
Types

Antibodies.co

m

Human

Angiotensin

III ELISA Kit

(A74328)

Competitive 78.125 - 5000 < 46.875

Serum,

plasma,

tissue

homogenates

, other

biological

fluids[1]

Cloud-Clone

Corp.

ELISA Kit for

Angiotensin

III (AngIII)

(Rat)

Competitive

Inhibition
12.35 - 1000 < 4.67

Serum,

plasma,

tissue

homogenates

, cell lysates,

cell culture

supernates,

other

biological

fluids

ELK

Biotechnolog

y

Human

AngIII(Angiot

ensin III)

ELISA Kit

Sandwich 15.63 - 1000 4.41

Serum,

plasma, other

biological

fluids[2]

Assay Genie

Human

Angiotensin

III (AngIII)

ELISA Kit

(HUDL00168)

Competitive 7.812 - 500 < 2.77

Serum,

plasma, cell

culture

supernatants[

3][4]

Experimental Data and Protocols
The performance of an ELISA kit is critically evaluated through its linearity, recovery, and

precision. Below is a summary of the available data from the manufacturers.
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Recovery
Recovery experiments assess the accuracy of the kit in measuring a known amount of analyte

spiked into a biological matrix.

Manufacturer
Kit
Name/Catalog
No.

Serum EDTA Plasma
Heparin
Plasma

Antibodies.com

Human

Angiotensin III

ELISA Kit

(A74328)

85% - 100%

(Avg. 93%)

87% - 105%

(Avg. 100%)

92% - 104%

(Avg. 98%)[1]

ELK

Biotechnology

Human

AngIII(Angiotensi

n III) ELISA Kit

85% - 97% (Avg.

91%)

87% - 99% (Avg.

93%)

78% - 93% (Avg.

85%)[2]

Assay Genie

Human

Angiotensin III

(AngIII) ELISA

Kit (HUDL00168)

80% - 102%

(Avg. 91%)

81% - 100%

(Avg. 90%)

80% - 89% (Avg.

84%)[3]

Linearity
Linearity assesses the ability of the kit to provide results that are directly proportional to the

concentration of the analyte in the sample.
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Manufacturer
Kit
Name/Catalog
No.

1:2 1:4 1:8

Antibodies.com

Human

Angiotensin III

ELISA Kit

(A74328) -

Serum

91-97% 85-105% 87-100%[1]

Cloud-Clone

Corp.

ELISA Kit for

Angiotensin III

(AngIII) (Rat) -

Serum

92-102% 85-95% 94-106%

Assay Genie

Human

Angiotensin III

(AngIII) ELISA

Kit (HUDL00168)

- Serum

82-96% 83-98% 81-99%[3]

Precision
Precision is a measure of the reproducibility of the assay, typically expressed as the coefficient

of variation (CV).

Manufacturer
Kit Name/Catalog
No.

Intra-Assay CV Inter-Assay CV

Cloud-Clone Corp.

ELISA Kit for

Angiotensin III (AngIII)

(Rat)

< 10% < 12%

Assay Genie

Human Angiotensin III

(AngIII) ELISA Kit

(HUDL00168)

< 10% < 12%[3]

Experimental Workflow
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The general workflow for an Angiotensin III ELISA involves several key steps. While specific

incubation times and reagents may vary between kits, a typical protocol is outlined below.

Preparation

Assay Procedure

Data Analysis

Prepare Reagents,
Standards, and Samples

Add 50µL of Standard
or Sample to Wells

Add 50µL of
Detection Reagent A

Incubate for 1 hour at 37°C

Aspirate and Wash
3 times

Add 100µL of
Detection Reagent B

Incubate for 1 hour at 37°C

Aspirate and Wash
5 times

Add 90µL of
Substrate Solution

Incubate for 15-25 min at 37°C

Add 50µL of
Stop Solution

Read Absorbance
at 450nm

Calculate Angiotensin III
Concentration
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Click to download full resolution via product page

A typical experimental workflow for an Angiotensin III ELISA kit.

Angiotensin III Signaling Pathway
Angiotensin III is formed from Angiotensin II by the action of aminopeptidase A. It exerts its

physiological effects by binding to angiotensin receptors, primarily the AT1 and AT2 receptors.

The signaling cascade initiated by Ang III binding plays a crucial role in the regulation of blood

pressure and fluid and electrolyte balance.
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Angiotensin Receptors

Physiological Effects

Angiotensin II

Aminopeptidase A

Angiotensin III
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Vasoconstriction

Aldosterone Secretion

Increased Blood Pressure

Sodium Retention

Click to download full resolution via product page

Simplified signaling pathway of Angiotensin III.

Cross-Reactivity and Specificity
A critical consideration for any immunoassay is its specificity and potential cross-reactivity with

structurally similar molecules. For Angiotensin III ELISAs, it is important to know the degree of

cross-reactivity with other angiotensin peptides such as Angiotensin I, Angiotensin II, and
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Angiotensin IV. Manufacturers generally claim high specificity for their kits; for instance, Cloud-

Clone Corp. states that there is "No significant cross-reactivity or interference between AngIII

and analogues was observed" for their rat Angiotensin III ELISA kit. However, detailed

quantitative cross-reactivity data is often not readily available in the product datasheets.

Researchers should contact the manufacturers directly to obtain more specific information on

cross-reactivity if this is a critical parameter for their studies.

Conclusion
The choice of an Angiotensin III ELISA kit should be based on a careful evaluation of the

performance characteristics in the context of the specific research application. While

manufacturers provide valuable data on the performance of their kits, it is important to

acknowledge that this information has not been independently verified. Whenever possible,

researchers should perform their own validation experiments to ensure the chosen kit meets

the requirements of their study. For critical applications, it is also advisable to inquire with

manufacturers for more detailed information on antibody specificity and cross-reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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